3-(2-Chloro-acetylamino)-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 3-[(2-chloroacetyl)amino]piperidine-1-carboxylate
• InChI: InChI=1S/C15H19ClN2O3/c16-9-14(19)17-13-7-4-8-18(10-13)15(20)21-11-12-5-2-1-3-6-12/h1-3,5-6,13H,4,7-11H2,(H,17,19)
• InChI Key: VLKJLVHKSWJTIM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)OCC2=CC=CC=C2)NC(=O)CCl
• Molecular Formula: C15H19ClN2O3
• Molecular Weight: 310.77 g/mol

Description

3-(2-Chloro-acetylamino)-piperidine-1-carboxylic acid benzyl ester is a piperidine-based compound featuring a benzyl ester group at the 1-position and a 2-chloroacetamido substituent at the 3-position of the piperidine ring. Its molecular formula is C₁₅H₁₈ClN₂O₃, with a molecular weight of 309.77 g/mol (calculated from and structural analysis). The compound is often used as an intermediate in pharmaceutical synthesis, particularly for developing central nervous system (CNS) agents or protease inhibitors due to its reactive chloroacetyl group and sterically accessible piperidine scaffold.

The synthesis typically involves coupling a benzyl-protected piperidine derivative with 2-chloroacetyl chloride under basic conditions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-Chloro-acetylamino)-piperidine-1-carboxylic acid benzyl ester typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the Chloro-acetylamino Group: The chloro-acetylamino group is introduced by reacting the piperidine derivative with chloroacetyl chloride in the presence of a base such as triethylamine.

Esterification: The final step involves the esterification of the carboxylic acid group with benzyl alcohol using a coupling reagent like dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP).

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to enhance yield and purity. This can include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

3-(2-Chloro-acetylamino)-piperidine-1-carboxylic acid benzyl ester can undergo various chemical reactions, including:

Substitution Reactions: The chloro group can be substituted with other nucleophiles such as amines, thiols, or alcohols.

Hydrolysis: The ester group can be hydrolyzed to yield the corresponding carboxylic acid.

Oxidation and Reduction: The compound can undergo oxidation or reduction reactions depending on the functional groups present.

Common Reagents and Conditions

Substitution Reactions: Nucleophiles (e.g., amines, thiols) and bases (e.g., sodium hydroxide, potassium carbonate).

Hydrolysis: Acidic or basic conditions (e.g., hydrochloric acid, sodium hydroxide).

Oxidation: Oxidizing agents (e.g., potassium permanganate, chromium trioxide).

Reduction: Reducing agents (e.g., lithium aluminum hydride, sodium borohydride).

Major Products Formed

Substitution Reactions: Derivatives with different functional groups replacing the chloro group.

Hydrolysis: 3-(2-Chloro-acetylamino)-piperidine-1-carboxylic acid.

Oxidation and Reduction: Products with altered oxidation states of the functional groups.

Scientific Research Applications

Biological Activities

The compound's structural features suggest various biological activities:

• Antimicrobial Properties : Derivatives of piperidine have been shown to exhibit antimicrobial effects, making this compound a candidate for further investigation in developing new antibiotics.
• Analgesic Effects : Some studies indicate that piperidine derivatives can possess analgesic properties, potentially leading to new pain relief medications.
• Antitumor Activity : Research into similar compounds has revealed potential antitumor properties, suggesting that this compound may also warrant exploration in cancer therapy.

Pharmaceutical Development

The versatility of 3-(2-Chloro-acetylamino)-piperidine-1-carboxylic acid benzyl ester positions it as a valuable intermediate in drug development. Its ability to modify biological activity through slight structural changes can lead to the discovery of novel therapeutics.

Comparative Analysis with Related Compounds

A comparative analysis highlights how structural variations influence biological activities:

Compound Name	Structural Features	Unique Aspects
(R)-3-(2-Hydroxyethyl)-piperidine-1-carboxylic acid benzyl ester	Hydroxyethyl substituent	Potentially different biological activity profile
3-(2-Chloro-acetylamino)-piperidine-1-carboxylic acid tert-butyl ester	tert-butyl group instead of benzyl	May exhibit different solubility characteristics
(R)-3-(2-Aminoethyl)piperidine-1-carboxylic acid benzyl ester	Aminoethyl substituent	Potentially enhanced interaction with receptors

This table illustrates how modifications can lead to variations in biological activity and applications, emphasizing the importance of further research into this compound.

Mechanism of Action

The mechanism of action of 3-(2-Chloro-acetylamino)-piperidine-1-carboxylic acid benzyl ester involves its interaction with specific molecular targets, such as enzymes or receptors. The chloro-acetylamino group can form covalent bonds with nucleophilic residues in proteins, leading to inhibition or modulation of their activity. The piperidine ring and benzyl ester moiety may also contribute to the compound’s binding affinity and specificity.

Comparison with Similar Compounds

(a) 4-[(2-Chloro-acetylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester (CAS: 1353980-56-9)

• Structure : Chloroacetamido group attached to a methylene linker at the 4-position of piperidine.
• Molecular Formula : C₁₆H₂₀ClN₂O₃.
• Molecular Weight : 324.81 g/mol .
• Higher molecular weight may reduce solubility compared to the 3-substituted analog.

(b) (R)-3-[(2-Chloro-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester (CAS: 1354020-18-0)

• Structure: Ethyl-amino group replaces the amino group in the target compound.
• Molecular Formula : C₁₇H₂₃ClN₂O₃.
• Molecular Weight : 338.84 g/mol .
• Enhanced lipophilicity (LogP ~2.5 estimated) may improve blood-brain barrier penetration.

Ring Size Variations

(R)-3-(2-Chloro-acetylamino)-pyrrolidine-1-carboxylic acid benzyl ester (CAS: 1353995-06-8)

• Structure : Pyrrolidine (5-membered ring) instead of piperidine.
• Molecular Formula : C₁₄H₁₇ClN₂O₃.
• Molecular Weight : 296.75 g/mol .
• Reduced steric bulk may improve solubility but decrease target specificity.

Ester Group Modifications

3-[(CarboxyMethyl-amino)-Methyl]-piperidine-1-carboxylic acid benzyl ester

• Structure : Carboxymethyl group replaces chloroacetyl.
• Molecular Formula : C₁₆H₂₁N₂O₄.
• Key Differences :
  • Carboxylic acid derivative introduces polarity (PSA ~70 Ų), improving aqueous solubility.
  • Lacks electrophilic chloroacetyl group, rendering it unsuitable for covalent inhibitor design .

Biological Activity

3-(2-Chloro-acetylamino)-piperidine-1-carboxylic acid benzyl ester is a synthetic organic compound with significant potential in medicinal chemistry due to its unique structural features. This compound, characterized by a piperidine ring and a chloroacetyl group, exhibits various biological activities that warrant detailed exploration. This article reviews the biological activity of this compound, including its mechanism of action, structure-activity relationships (SAR), and potential therapeutic applications.

• Molecular Formula : C₁₅H₁₉ClN₂O₃
• Molecular Weight : 310.78 g/mol
• Boiling Point : Approximately 509.0 ± 50.0 °C

The presence of the chloroacetyl group enhances the compound's electrophilicity, making it a candidate for nucleophilic attack by biological macromolecules, such as proteins and enzymes.

The biological activity of 3-(2-Chloro-acetylamino)-piperidine-1-carboxylic acid benzyl ester is primarily attributed to its ability to interact with specific molecular targets:

• Electrophilic Interactions : The chloroacetyl moiety acts as an electrophile, which can react with nucleophilic sites on enzymes or receptors, leading to inhibition or modification of their activity.
• Binding Affinity : The piperidine structure may facilitate binding to various biological receptors, influencing pathways related to inflammation and cell signaling .

Structure-Activity Relationship (SAR)

Research indicates that modifications to the piperidine structure can significantly alter the compound's biological profile. For instance:

Compound	Structural Features	Biological Activity
3-(2-Chloro-acetylamino)-piperidine-1-carboxylic acid benzyl ester	Piperidine ring, chloroacetyl group	Potential enzyme inhibitor
(R)-3-(2-Hydroxyethyl)-piperidine-1-carboxylic acid benzyl ester	Hydroxyethyl substituent	Enhanced receptor interaction
3-(2-Chloro-acetylamino)-piperidine-1-carboxylic acid tert-butyl ester	tert-butyl group instead of benzyl	Altered solubility characteristics

These variations illustrate how minor structural changes can lead to significant differences in biological activity and pharmacological properties .

Antimicrobial Activity

Preliminary studies have indicated that compounds similar to 3-(2-Chloro-acetylamino)-piperidine-1-carboxylic acid benzyl ester exhibit antimicrobial properties. For example, derivatives with similar structural motifs have shown effectiveness against various bacterial strains, including E. coli and Pseudomonas aeruginosa. The minimum inhibitory concentration (MIC) values for related compounds have been reported as low as 6.25 µg/mL against certain pathogens .

Enzyme Inhibition Studies

In vitro studies have demonstrated that the compound can inhibit specific enzymes involved in metabolic pathways. For instance, docking studies suggest that the compound interacts with enzymes implicated in inflammatory responses, potentially serving as a lead for anti-inflammatory drug development .

Q & A

Q. What are optimized reaction conditions for synthesizing 3-(2-Chloro-acetylamino)-piperidine-1-carboxylic acid benzyl ester?

The synthesis typically involves coupling benzyl-4-(aminomethyl)piperidine-1-carboxylate with 2-chloro-5-fluoropyrimidine in the presence of triethylamine (TEA) as a base and DMF as the solvent. Heating at 100°C for 6 hours under inert conditions is critical for achieving high yields (~70–80%). Post-reaction, purification via silica gel chromatography (gradient elution with CH₂Cl₂:IPA:hexane) is recommended to isolate the product .

Q. Which analytical techniques are essential for characterizing this compound?

• Mass Spectrometry (MS): Confirm molecular weight using ESI-MS (e.g., observed [M+1]⁺ at m/z 345.29) .
• Chromatography: Use HPLC or TLC to monitor reaction progress and purity.
• NMR Spectroscopy: ¹H/¹³C NMR in deuterated solvents (e.g., CDCl₃) to verify structural integrity, focusing on the chloroacetyl and benzyl ester moieties.

Q. How should waste containing this compound be handled?

Follow institutional safety protocols:

• Segregate organic waste from aqueous/or acidic streams.
• Neutralize residual reagents (e.g., TEA) before disposal.
• Collaborate with certified waste management services for environmentally safe disposal of halogenated byproducts .

Advanced Research Questions

Q. How can conflicting mass spectrometry data (e.g., low molecular ion intensity) be resolved?

Low-intensity molecular ions in MS (e.g., 0.5–8.0% abundance) may arise from fragmentation or ionization inefficiency. Mitigation strategies:

• Use soft ionization techniques (e.g., ESI instead of EI).
• Derivatize the compound to enhance volatility (e.g., trimethylsilylation).
• Cross-validate with high-resolution MS (HRMS) or complementary techniques like FT-IR for functional group confirmation .

Q. What catalytic systems improve selectivity in multi-step syntheses involving this compound?

For coupling reactions (e.g., Suzuki-Miyaura), palladium catalysts (e.g., Pd(OAc)₂) with XPhos ligands and Cs₂CO₃ as a base in tert-butanol at 100°C enhance regioselectivity. Inert atmosphere (N₂/Ar) is critical to prevent catalyst deactivation .

Q. How can conformational analysis inform biological activity studies?

X-ray crystallography or DFT calculations can determine the piperidine ring’s chair/boat conformation and the chloroacetyl group’s spatial orientation. For example, steric hindrance from the benzyl ester may influence binding to biological targets (e.g., enzyme active sites) .

Q. What strategies address discrepancies in NMR data due to solvent effects?

• Use deuterated DMSO or CDCl₃ to assess solvent-induced shifts.
• Compare experimental data with computed NMR spectra (e.g., using Gaussian or ACD/Labs).
• Check for impurities via 2D NMR (e.g., COSY, HSQC) to isolate overlapping signals .

Data Contradiction and Resolution

Q. How to interpret conflicting yields in scaled-up syntheses?

Lower yields in large-scale reactions often stem from inefficient heat/mass transfer. Solutions:

• Optimize stirring rates and reactor geometry (e.g., use microfluidic systems for exothermic steps).
• Replace DMF with alternative solvents (e.g., acetonitrile) to simplify purification .

Q. Why might crystallization attempts fail, and how can this be remedied?

Failure often results from:

• Polymorphism: Screen solvents (e.g., ethanol/water mixtures) at varying temperatures.
• Impurities: Re-purify via recrystallization or preparative HPLC.
• Supersaturation Control: Use seed crystals and gradient cooling (e.g., 5°C/hour) .

Methodological Recommendations

Q. What advanced techniques validate synthetic intermediates?

• X-ray Diffraction: Resolve ambiguous stereochemistry (e.g., piperidine substituents) .
• GC-MS/MS: Track volatile intermediates in multi-step reactions .
• In Situ IR Spectroscopy: Monitor real-time reaction progress (e.g., carbonyl group formation) .